Cas no 1247610-88-3 ((2,3-dimethylphenyl)methyl(2-methoxyethyl)amine)

• Product Name: (2,3-dimethylphenyl)methyl(2-methoxyethyl)amine
• CAS No: 1247610-88-3
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5187309
• PubChem ID: 60657270
• Update Time: 2025-06-08

(2,3-dimethylphenyl)methyl(2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• [(2,3-Dimethylphenyl)methyl](2-methoxyethyl)amine
• Benzenemethanamine, N-(2-methoxyethyl)-2,3-dimethyl-
• (2,3-dimethylphenyl)methyl(2-methoxyethyl)amine

• Inchi： 1S/C12H19NO/c1-10-5-4-6-12(11(10)2)9-13-7-8-14-3/h4-6,13H,7-9H2,1-3H3
• InChI Key： YHNKTLHAATYNNF-UHFFFAOYSA-N
• SMILES： O(C)CCNCC1C=CC=C(C)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2,3-dimethylphenyl)methyl(2-methoxyethyl)amine

Introduction to (2,3-dimethylphenyl)methyl(2-methoxyethyl)amine and Its Significance in Modern Chemical Research

CAS No. 1247610-88-3 is a specific identifier for a compound that has garnered attention in the field of chemical and pharmaceutical research. This compound, formally known as (2,3-dimethylphenyl)methyl(2-methoxyethyl)amine, represents a unique molecular structure that has potential applications in various scientific domains. The detailed exploration of this compound not only highlights its chemical properties but also underscores its relevance in contemporary research endeavors.

The molecular structure of (2,3-dimethylphenyl)methyl(2-methoxyethyl)amine consists of a phenyl ring substituted with two methyl groups at the 2 and 3 positions, attached to an amine group further linked to a (2-methoxyethyl) moiety. This configuration imparts specific electronic and steric properties that make it a candidate for diverse applications, particularly in the synthesis of complex molecules and as an intermediate in pharmaceutical manufacturing.

In recent years, there has been a growing interest in exploring novel compounds with potential therapeutic benefits. The unique structure of CAS No. 1247610-88-3 has prompted researchers to investigate its pharmacological properties. Preliminary studies suggest that this compound may exhibit interesting interactions with biological targets, making it a promising candidate for further development in drug discovery programs.

The synthesis of (2,3-dimethylphenyl)methyl(2-methoxyethyl)amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and asymmetric synthesis, have been employed to optimize the production of this compound. These techniques not only enhance the efficiency of the synthesis but also contribute to the scalability of the process for industrial applications.

One of the key areas where this compound shows promise is in the development of novel agrochemicals. The structural features of CAS No. 1247610-88-3 make it a suitable candidate for designing molecules that can interact with biological systems in agriculture, potentially leading to more effective and environmentally friendly crop protection agents.

The role of computational chemistry in understanding the behavior of (2,3-dimethylphenyl)methyl(2-methoxyethyl)amine cannot be overstated. Molecular modeling techniques have been utilized to predict the compound's interactions with biological targets, providing insights into its potential pharmacological activity. These computational studies complement experimental approaches and have accelerated the discovery process by allowing researchers to screen large libraries of compounds efficiently.

In conclusion, the exploration of CAS No. 1247610-88-3 and its derivative (2,3-dimethylphenyl)methyl(2-methoxyethyl)amine represents a significant advancement in chemical research. Its unique molecular structure and potential applications in pharmaceuticals and agrochemicals make it a valuable subject for further investigation. As research continues to uncover new possibilities, this compound is poised to play a crucial role in shaping the future of chemical and biomedical sciences.